Cas no 112953-21-6 ((6R,7R)-7-Phenylacetamido-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid Diphenyl Methyl Ester)

• Product Name: (6R,7R)-7-Phenylacetamido-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid Diphenyl Methyl Ester
• CAS No: 112953-21-6
• MF: C₃₄H₂₉N₃O₄S₂
• MW: 607.741765737534
• CID: 2085198
• PubChem ID: 14850196
• Update Time: 2024-11-03

(6R,7R)-7-Phenylacetamido-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid Diphenyl Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (6R,7R)
• (6R,7R)-7-Phenylacet
• benzhydryl (6R,7R)-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• (6R,7R)-7-Phenylacetamido-3-[(1Z)-2-(4-methyl-5-thiazolyl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Diphenyl Methyl Ester
• (6R,7R)-7-Phenylacetamido-3-[(Z)-2-(4-methylthiazol-5-yl)ethenyl]-3-cephem-4-carboxylic Acid Diphenyl Methyl Ester
• A,7
• A]]-3-[2-(4-Methyl-5-thiazolyl)ethenyl]-8-oxo-7-[(phenylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Diphenylmethyl Ester
• Diphenylmethyl
• Diphenylmethyl (6R,7R)-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-7-(2-phenylacetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 112953-21-6
• DTXSID70564700
• (6R,7R)-7-Phenylacetamido-3-(Z)-2-(4-methylthiazol-5-yl)ethenyl-3-cephem-4-carboxylic Acid Diphenyl Methyl Ester

• Inchi： 1S/C34H29N3O4S2/c1-22-27(43-21-35-22)18-17-26-20-42-33-29(36-28(38)19-23-11-5-2-6-12-23)32(39)37(33)30(26)34(40)41-31(24-13-7-3-8-14-24)25-15-9-4-10-16-25/h2-18,21,29,31,33H,19-20H2,1H3,(H,36,38)/b18-17-/t29-,33-/m1/s1
• InChI Key： PWLXILYCJRRXMU-VBORYMHYSA-N
• SMILES： S1CC(/C=C\C2=C(C)N=CS2)=C(C(=O)OC(C2C=CC=CC=2)C2C=CC=CC=2)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 607.16000
• Monoisotopic Mass: 607.15994876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 145.63000
• LogP: 6.47240